Cas no 1805591-39-2 (2-Bromo-6-nitropyridine-3-sulfonyl chloride)

• Product Name: 2-Bromo-6-nitropyridine-3-sulfonyl chloride
• CAS No: 1805591-39-2
• MF: C₅H₂BrClN₂O₄S
• MW: 301.502377986908
• CID: 4803035
• Update Time: 2025-06-12

2-Bromo-6-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C5H2BrClN2O4S/c6-5-3(14(7,12)13)1-2-4(8-5)9(10)11/h1-2H
• InChI Key： AODBLAQXFWZDTN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C([N+](=O)[O-])N=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Additional information on 2-Bromo-6-nitropyridine-3-sulfonyl chloride

Introduction to 2-Bromo-6-nitropyridine-3-sulfonyl chloride (CAS No. 1805591-39-2)

2-Bromo-6-nitropyridine-3-sulfonyl chloride, with the chemical formula C₆H₃BrN₂O₄Cl, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound is particularly valued for its role in synthesizing a wide array of biologically active molecules, making it a cornerstone in modern medicinal chemistry. The presence of both bromine and nitro substituents, along with the sulfonyl chloride functional group, provides numerous opportunities for further chemical modification, enabling the development of novel compounds with tailored properties.

The significance of 2-Bromo-6-nitropyridine-3-sulfonyl chloride in synthetic chemistry cannot be overstated. Its unique structure allows for the introduction of various pharmacophores, making it an indispensable tool for drug discovery and development. Recent advancements in medicinal chemistry have highlighted its utility in constructing complex heterocyclic frameworks, which are prevalent in many therapeutic agents. For instance, studies have demonstrated its effectiveness in generating pyridine-based scaffolds that exhibit potent activity against a range of diseases, including cancer and infectious disorders.

In the realm of drug design, the bromine atom in 2-Bromo-6-nitropyridine-3-sulfonyl chloride serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon and carbon-nitrogen bonds, respectively, which are essential for creating intricate molecular architectures. The nitro group further enhances its reactivity by allowing for reduction to an amine or diazotization followed by coupling reactions, expanding its synthetic utility.

The sulfonyl chloride moiety in this compound is particularly noteworthy for its ability to form stable sulfonamides upon reaction with amines. Sulfonamides are a class of pharmacologically important molecules known for their broad spectrum of biological activities. By serving as a precursor to sulfonamides, 2-Bromo-6-nitropyridine-3-sulfonyl chloride plays a crucial role in the synthesis of drugs targeting bacterial infections, inflammation, and even certain types of cancer. The recent development of novel sulfonamide-based therapeutics underscores the enduring relevance of this compound.

Recent research has also explored the applications of 2-Bromo-6-nitropyridine-3-sulfonyl chloride in materials science and catalysis. Its ability to act as a ligand or intermediate in metal-catalyzed reactions has opened up new avenues for the development of advanced materials and catalysts. For example, studies have shown that derivatives of this compound can enhance the efficiency of transition metal catalysts used in organic synthesis, leading to greener and more sustainable chemical processes.

The agrochemical industry has also recognized the potential of 2-Bromo-6-nitropyridine-3-sulfonyl chloride. Its structural features make it a valuable building block for designing novel pesticides and herbicides. By incorporating this compound into agrochemical formulations, researchers aim to develop more effective and environmentally friendly solutions for crop protection. The growing demand for sustainable agriculture practices further highlights the importance of such versatile intermediates.

In conclusion, 2-Bromo-6-nitropyridine-3-sulfonyl chloride (CAS No. 1805591-39-2) is a multifaceted compound with far-reaching applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity make it an indispensable tool for synthetic chemists working on cutting-edge research projects. As scientific understanding continues to evolve, the utility of this compound is expected to expand even further, driving innovation across multiple disciplines.